Cas no 2172430-10-1 (3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2172430-10-1
• MF: C₂₉H₃₀N₂O₅
• MW: 486.558907985687
• CID: 6282259
• PubChem ID: 165511688
• Update Time: 2025-06-11

3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 3-[N-benzyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• 2172430-10-1
• EN300-1530418

• Inchi： 1S/C29H30N2O5/c32-27(31(18-16-28(33)34)19-21-9-2-1-3-10-21)15-8-17-30-29(35)36-20-26-24-13-6-4-11-22(24)23-12-5-7-14-25(23)26/h1-7,9-14,26H,8,15-20H2,(H,30,35)(H,33,34)
• InChI Key： FJHFGNMKXBHMPV-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(N(CC1C=CC=CC=1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 486.21547206g/mol
• Monoisotopic Mass: 486.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

3-N-Benzyl-4-{(9H-Fluoren-9-Ylmethoxycarbonyl}Amino)Butanamidopropanoic Acid: A Comprehensive Overview

The compound with CAS No 2172430-10-1, known as 3-N-benzyl-4-{(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamidopropanoic acid, is a highly specialized chemical entity with significant applications in the fields of organic synthesis, drug discovery, and materials science. This compound has garnered attention due to its unique structural features and potential utility in advanced chemical systems.

3-N-Benzyl group in the molecule plays a crucial role in stabilizing the overall structure, while the {(9H-fluoren-9-yl)methoxycarbonyl}amino moiety introduces a versatile functional group that facilitates various chemical transformations. Recent studies have highlighted the importance of such structures in peptide synthesis and as intermediates in the development of bioactive compounds.

The butanamidopropanoic acid backbone provides flexibility and reactivity, making this compound a valuable building block in organic chemistry. Researchers have explored its use in constructing complex molecules, including those with potential therapeutic applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging cutting-edge techniques such as catalytic asymmetric synthesis and microwave-assisted reactions. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-end applications.

In terms of biological activity, 3-N-benzyl-4-{(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamidopropanoic acid has shown promise as a precursor for bioactive molecules. Studies indicate that its derivatives may exhibit anti-inflammatory, antioxidant, or antimicrobial properties, opening avenues for further exploration in pharmacology.

The integration of fluorenylmethoxycarbonyl (Fmoc) groups into molecular frameworks has been a focal point of recent research. The Fmoc group is renowned for its stability under basic conditions and ease of removal under acidic conditions, making it ideal for protecting amino groups during peptide synthesis.

Moreover, the compound's structural versatility allows for modifications that could lead to novel materials with unique optical or electronic properties. This potential has sparked interest in its application in nanotechnology and optoelectronics.

In conclusion, 3-N-benzyl-4-{(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamidopropanoic acid stands as a testament to the ingenuity of modern organic chemistry. Its structure, functionality, and potential applications continue to inspire innovative research across multiple disciplines.